Cas no 1219606-37-7 (4-Methoxy-1-(prop-2-yn-1-yl)piperidine)

• Product Name: 4-Methoxy-1-(prop-2-yn-1-yl)piperidine
• CAS No: 1219606-37-7
• MF: C₉H₁₅NO
• MW: 153.221502542496
• MDL: MFCD14631519
• CID: 4578621
• PubChem ID: 60703916
• Update Time: 2025-06-08

4-Methoxy-1-(prop-2-yn-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-(prop-2-yn-1-yl)piperidine
• 4-methoxy-1-prop-2-ynylpiperidine
• 4-methoxy-1-(prop-2-ynyl)piperidine
• 4-Methoxy-1-(prop-2-yn-1-yl)piperidine

• MDL： MFCD14631519
• Inchi： 1S/C9H15NO/c1-3-6-10-7-4-9(11-2)5-8-10/h1,9H,4-8H2,2H3
• InChI Key： FYPWNSAINUKWSZ-UHFFFAOYSA-N
• SMILES： O(C)C1CCN(CC#C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• XLogP3: 0.8
• Topological Polar Surface Area: 12.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-Methoxy-1-(prop-2-yn-1-yl)piperidine

Chemical Profile of 4-Methoxy-1-(prop-2-yn-1-yl)piperidine (CAS No: 1219606-37-7)

4-Methoxy-1-(prop-2-yn-1-yl)piperidine, identified by its Chemical Abstracts Service (CAS) number 1219606-37-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, characterized by a six-membered ring containing one nitrogen atom, which imparts unique electronic and steric properties suitable for drug design. The presence of a propargyl group (prop-2-yn-1-yl) and a methoxy substituent at the 4-position of the piperidine ring further diversifies its chemical profile, making it a versatile scaffold for the development of bioactive molecules.

The structural features of 4-Methoxy-1-(prop-2-yn-1-yl)piperidine make it an attractive candidate for medicinal chemistry applications. The propargyl group introduces a reactive alkyne moiety, which can participate in various chemical transformations such as Suzuki-Miyaura cross-coupling reactions, allowing for the facile introduction of aryl or heteroaryl groups. This reactivity is particularly valuable in constructing complex molecular architectures, enabling the synthesis of novel pharmacophores. Additionally, the methoxy group at the 4-position serves as a lipophilic substituent that can modulate the pharmacokinetic properties of derived compounds, enhancing their bioavailability and target binding affinity.

In recent years, there has been growing interest in piperidine derivatives as pharmacological agents due to their favorable pharmacokinetic profiles and ability to interact with biological targets. 4-Methoxy-1-(prop-2-yn-1-yl)piperidine has been explored as a key intermediate in the synthesis of potential therapeutic agents targeting various diseases. For instance, studies have demonstrated its utility in developing small-molecule inhibitors for enzymes involved in cancer metabolism. The propargyl group provides a handle for further derivatization, allowing chemists to fine-tune the electronic properties and solubility of the final compounds. Such modifications are crucial for achieving optimal drug-like characteristics, including high potency, selectivity, and minimal off-target effects.

One notable application of 4-Methoxy-1-(prop-2-yn-1-yl)piperidine is in the field of central nervous system (CNS) drug discovery. Piperidine derivatives are known to exhibit neuropharmacological activity due to their ability to interact with neurotransmitter receptors and ion channels. The methoxy substituent enhances lipophilicity, facilitating blood-brain barrier penetration, while the propargyl group allows for further functionalization to improve receptor binding affinity. Recent research has highlighted the potential of this compound as a precursor for novel antipsychotic and antidepressant agents. By leveraging its structural flexibility, researchers have synthesized analogs that demonstrate improved efficacy and reduced side effects compared to existing therapies.

The synthetic accessibility of 4-Methoxy-1-(prop-2-yn-1-yl)piperidine also contributes to its significance in pharmaceutical research. The compound can be readily prepared through multi-step organic synthesis starting from commercially available precursors such as piperidine and propargyl bromide. The methoxy group can be introduced via nucleophilic substitution or etherification reactions, while the propargyl group can be incorporated through alkylation or metal-catalyzed coupling reactions. This synthetic versatility allows for rapid exploration of structural diversity and optimization campaigns, accelerating the discovery process.

Advances in computational chemistry have further enhanced the utility of 4-Methoxy-1-(prop-2-yn-1-y)piperidine in drug design. Molecular modeling studies have been employed to predict binding interactions between this compound and biological targets such as enzymes and receptors. These simulations provide valuable insights into how structural modifications can influence binding affinity and selectivity. By integrating experimental data with computational predictions, researchers can design more effective derivatives with minimal trial-and-error experimentation. This approach aligns with the broader trend toward precision medicine, where tailored therapeutics are developed based on individual patient profiles.

The role of 4-Methoxy-l(prop-l-l)-yn-l-piperidine in addressing unmet medical needs is underscored by ongoing clinical trials investigating its derivatives as potential treatments for neurological disorders and metabolic diseases. The propargyl group's reactivity enables the creation of prodrugs that release active metabolites in vivo, improving therapeutic efficacy while reducing systemic toxicity. Additionally, the methoxy substituent enhances metabolic stability, ensuring prolonged circulation time and sustained drug action. These attributes make this compound a promising candidate for next-generation therapeutics.

In conclusion,4-Methoxy-l(prop-l-l)-yn-l-piperidine (CAS No: 1219606-l37-l) represents a significant advancement in pharmaceutical chemistry due to its versatile structural framework and synthetic accessibility. Its applications span multiple therapeutic areas, from oncology to CNS disorders, highlighting its potential as a scaffold for novel drug development. As research continues to uncover new biological targets and synthetic strategies,4-Methoxy-l(prop-l-l)-yn-l-piperidine is poised to play an increasingly important role in shaping future medical treatments.